Cas no 63139-21-9 ((4-ethylphenyl)boronic acid)

• Product Name: (4-ethylphenyl)boronic acid
• CAS No: 63139-21-9
• MF: C₈H₁₁BO₂
• MW: 149.982742547989
• MDL: MFCD00859377
• CID: 57994
• PubChem ID: 2734352
• Update Time: 2025-04-18

(4-ethylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethylphenylboronic acid
• 4-Ethylbenzeneboronic acid
• 4-Ethylphenylboronic Acid (contains varying amounts of Anhydride)
• (4-ethylphenyl)boronic acid
• p-Ethylphenylboronic Acid
• (ρ-Ethylphenyl)boronic acid
• 4-Ethylbenzeneboronic Acid (contains varying amounts of Anhydride)
• (4-Ethylphenyl)Boranediol
• 4-ethylphenyl boronic acid
• Boronic acid, (4-ethylphenyl)-
• 4-Ethylphenylboronicacid
• PubChem7884
• 4-ethylbenzenboronic acid
• 4-ethylphenyl-boronic acid
• 4-ethyl-phenylboronic acid
• 4-ethylbenzene boronic acid
• 4-ethyl phenyl boronic acid
• 4-ethyl-phenyl boronic acid
• KSC352O8R
• AB07463
• SCHEMBL150306
• B-(4-ethylphenyl)-boronic acid
• FT-0601803
• BP-12773
• A834236
• BDBM50364281
• DTXSID30370243
• J-515298
• SY007912
• MFCD00859377
• CHEMBL1952294
• AS-2628
• E0720
• AKOS BRN-0037
• AM20050279
• RZCPLOMUUCFPQA-UHFFFAOYSA-N
• CS-W018163
• 63139-21-9
• BCP22765
• Z336079952
• EN300-99947
• AKOS000265226
• AC-22301
• 4-Ethylphenylboronic acid,98%
• STK052850
• DB-009540
• 4-Ethylphenylboronic acid(contains varying amounts of Anhydride)
• ALBB-006104

• MDL： MFCD00859377
• Inchi： 1S/C8H11BO2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6,10-11H,2H2,1H3
• InChI Key： RZCPLOMUUCFPQA-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CC)O
• BRN： 3030638

Computed Properties

• Exact Mass: 150.08500
• Monoisotopic Mass: 150.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Crystals.
• Density: 1.125 g/cm3 (20℃)
• Melting Point: 150-155 °C (lit.)
• Boiling Point: 285.1°C at 760 mmHg
• Flash Point: 126.2℃
• Refractive Index: 1.521
• Solubility: 1.2g/l
• PSA: 40.46000
• LogP: -0.07120
• Solubility: Not determined

(4-ethylphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters